1-(4-iodophenyl)sulfonyl-6-methyl-3,4-dihydro-2H-quinoline

• IUPAC Name: 1-(4-iodophenyl)sulfonyl-6-methyl-3,4-dihydro-2H-quinoline
• InChI: InChI=1S/C16H16INO2S/c1-12-4-9-16-13(11-12)3-2-10-18(16)21(19,20)15-7-5-14(17)6-8-15/h4-9,11H,2-3,10H2,1H3
• InChI Key: DIHGFDXXDQUEOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(CCC2)S(=O)(=O)C3=CC=C(C=C3)I
• Molecular Formula: C16H16INO2S
• Molecular Weight: 413.3 g/mol

Description

Synthesis Analysis

The synthesis of quinoline and its analogues has been a topic of interest due to their versatile applications in industrial and synthetic organic chemistry. Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner–von Miller, and Conrad–Limpach have been used for the construction of the principal quinoline scaffold. Transition metal catalyzed reactions, metal-free ionic liquid mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound.

Chemical Reactions Analysis

Quinoline and its derivatives have been reported to undergo a wide range of chemical reactions. For instance, the Pfitzinger–Borsche reaction involves isatin reacting with an α-methylene carbonyl compound in the presence of a base in ethanol to provide a substituted quinoline derivative. Other reactions include transition metal catalyzed reactions, metal-free ionic liquid mediated reactions, and ultrasound irradiation reactions.

Scientific Research Applications

C-C Coupling Reactions

• Iodobenzene is used in various C-C coupling reactions. It serves as a valuable reagent for forming carbon-carbon bonds. Researchers employ it in Suzuki-Miyaura cross-coupling reactions, Heck reactions, and other palladium-catalyzed coupling processes. .

Oxidation of Alcohols

• Iodobenzene dichloride , derived from 4-IODO-1-((6-METHYL(1,2,3,4-TETRAHYDROQUINOLYL))SULFONYL)BENZENE, acts as an oxidant. It efficiently converts alcohols to carbonyl compounds (aldehydes or ketones). .

Chlorinating Agent

• Iodobenzene dichloride also serves as a chlorinating agent. It introduces chlorine atoms into organic molecules, enabling the synthesis of chlorinated derivatives. .

Neuropharmacology Research

• The 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ) moiety within the compound has implications in neuropharmacology. Studies have explored its effects on neurotransmitter systems, neuronal activity, and behavior. .